Cas no 1338222-11-9 ((S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride)

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride is a chiral amine derivative featuring a pyridinylmethyl substituent on a piperidine scaffold. Its trihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The compound's stereospecific (S)-configuration is critical for interactions with chiral targets, such as enzymes or receptors, ensuring high selectivity in research settings. Its structural features, including the basic nitrogen centers, facilitate binding to biological targets, while the pyridine moiety contributes to potential hydrogen bonding and coordination properties. This compound is commonly employed as an intermediate in organic synthesis or as a building block for drug discovery, particularly in the development of bioactive molecules with tailored pharmacological profiles.

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride structure

1338222-11-9 structure

Product Name:(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride

CAS No:1338222-11-9

MF:C₁₁H₂₀Cl₃N₃

MW:300.655599594116

CID:4787943

Update Time:2025-05-22

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride
- Inchi： 1S/C11H17N3.3ClH/c1-2-11(9-13-5-1)14-8-10-3-6-12-7-4-10;;;/h3-4,6-7,11,13-14H,1-2,5,8-9H2;3*1H/t11-;;;/m0.../s1
- InChI Key： YUQSOQJXHXROQO-XVSRHIFFSA-N
- SMILES： Cl.Cl.Cl.N1CCC[C@@H](C1)NCC1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 155
Topological Polar Surface Area: 37

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	069539-1g	S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride	1338222-11-9		1g	￡360.00	2022-03-01
Chemenu	CM494378-1g	(S)-N-(Pyridin-4-ylmethyl)piperidin-3-aminetrihydrochloride	1338222-11-9	97%	1g	$583	2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1772957-1g	(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride	1338222-11-9	98%	1g	￥5831.00	2024-08-09

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on (S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1338222-11-9)

(S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride is a highly specialized chemical compound with the CAS registry number 1338222-11-9. This compound is a tertiary amine derivative, characterized by its unique structural features and potential applications in pharmaceutical and chemical research. The molecule consists of a piperidine ring substituted with an N-pyridinylmethyl group at the 3-position, along with a hydrochloride counterion that stabilizes the structure.

The synthesis of (S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and stereo-selective processes to achieve the desired configuration at the chiral center. The compound's stereochemistry is critical, as it determines its pharmacological activity and selectivity in biological systems.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drug candidates for central nervous system disorders. The pyridine moiety within the molecule contributes to its unique electronic properties, which may enhance its ability to interact with specific biological targets such as ion channels or receptors.

In terms of pharmacokinetics, (S)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Additionally, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for maintaining consistent plasma levels.

The compound's safety profile has also been assessed through acute and chronic toxicity studies in animal models. Results demonstrate that it possesses a wide therapeutic index, making it a promising candidate for further development in clinical trials.

From a synthetic chemistry perspective, the preparation of (S)-N-(Pyridin-4-yimethyl)piperidin - 3 - amine trihydrochloride involves advanced techniques such as enantioselective catalysis and purification methods to ensure high enantiomeric excess (ee). These methods are essential for producing a compound with consistent stereochemical integrity, which is crucial for its intended applications.

In conclusion, (S)-N-(Pyridin - 4 - yimethyl) piperidin - 3 - amine trihydrochloride (CAS No. 1338222 - 11 - 9) represents a significant advancement in medicinal chemistry, offering new possibilities for drug discovery and development.